Azoic Coupling Component 107

• CAS No.: 12221-03-3
• Product Name: Azoic Coupling Component 107
• Molecular Formula: C7H9N; C6H4CH3NH2; C7H9N
• Molecular Weight: 107.15 g/mol
• IUPAC Name: 4-methylaniline
• Standard InChI: InChI=1S/C7H9N/c1-6-2-4-7(8)5-3-6/h2-5H,8H2,1H3
• Standard InChIKey: RZXMPPFPUUCRFN-UHFFFAOYSA-N
• Impurities: m-Toluidine < 0.5% w/w, o-Toluidine < 0.5% w/w, water 0.1 - 0.2% w/w
• SMILES: CC1=CC=C(C=C1)N
• Canonical SMILES: CC1=CC=C(C=C1)N
• Boiling Point: 393 °F at 760 mm Hg (USCG, 1999); 200.4 °C; 200 °C; 393°F
• Colorform: Lustrous plates or leaflets; White solid; Colorless leaflets
• Density: 1 at 68 °F (USCG, 1999); 0.9619 g/cu cm at 20 °C; Relative density (water = 1): 1.05; 1.05
• Flash Point: 188 °F (USCG, 1999); 190 °F (88 °C) (closed cup); 87 °C c.c.; 188°F
• Melting Point: 112.1 °F (USCG, 1999); 43.7 °C; 43.6 °C; 44-45 °C; 112°F; 111°F
• Physical Description: P-toluidine is a colorless solid. Melting point 44°C (111°F). Specific gravity 1.046. Vapor heavier than air. Produces toxic oxides of nitrogen during combustion. May be absorbed through the skin. Used in dyes, and in organic chemical manufacturing.; OtherSolid; COLOURLESS FLAKES. TURNS DARK ON EXPOSURE TO AIR AND LIGHT.; White solid with an aromatic odor.; White solid with an aromatic odor. [Note: Used as a basis for many dyes.]
• Description: P-toluidine is a colorless solid. Melting point 44°C (111°F). Specific gravity 1.046. Vapor heavier than air. Produces toxic oxides of nitrogen during combustion. May be absorbed through the skin. Used in dyes, and in organic chemical manufacturing.; P-toluidine is an aminotoluene in which the amino substituent is para to the methyl group.
• Related CAS: 32954-54-4 (nitrate); 540-23-8 (hydrochloride)
• Solubility: 0.7 % (NIOSH, 2016); Very soluble in ethanol, pyridine; soluble in diethyl ether, acetone, carbon tetrachloride; Freely soluble in alcohol, ether, acetone, methanol, carbon disulfide, oils, dilute acids; In water, 6.50 g/L (6.50X10+3 mg/L) at 15 °C; Solubility in water, g/100ml at 20 °C: 0.75 (poor); 0.7%
• Synonyms: 4-aminotoluene; 4-toluidine; 4-toluidine dihydrofluoride; 4-toluidine hydrobromide; 4-toluidine hydrochloride; 4-toluidine ion(1+); 4-toluidine nitrate; 4-toluidine perchlorate; 4-toluidine tosylate; 4-toluidine, monolithium salt; 4-toluidine, sodium salt; p-toluidine; para-toluidine
• Vapor Density: 3.90 (Air = 1); Relative vapor density (air = 1): 3.7
• Vapor Pressure: 1 mm Hg at 108 °F (NIOSH, 2016); 0.29 mmHg; 0.286 mm Hg at 25 °C; Vapor pressure, kPa at 42 °C: 0.13; 1 mmHg@108°F; (108°F): 1 mmHg
• PubChem Compound: 7813
• Last Modified: Nov 11 2021